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Compound of Interest

Compound Name: Ethyl 4-oxohexanoate

Cat. No.: B1313881

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data and handling precautions for Ethyl
4-oxohexanoate (CAS No. 3249-33-0). The information presented is compiled from various
safety data sheets and chemical databases to ensure a comprehensive overview for laboratory
and drug development applications. This document is intended to supplement, not replace,
formal safety training and institutional protocols.

Chemical Identification and Physical Properties

Ethyl 4-oxohexanoate is a chemical intermediate used in various synthetic processes. A clear
understanding of its physical and chemical properties is fundamental to its safe handling.
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Property Value Source
Molecular Formula C8H1403 --INVALID-LINK--
Molecular Weight 158.19 g/mol --INVALID-LINK--
--INVALID-LINK--, --INVALID-
CAS Number 3249-33-0
LINK--
- _ --INVALID-LINK--, --INVALID-
Boiling Point 221°C at 760 mmHg
LINK--
Density 1.0+ 0.1 g/cm3 --INVALID-LINK--
Flash Point 88.3+19.9°C --INVALID-LINK--
Refractive Index 1.421 --INVALID-LINK--

Melting Point

No data available

Vapor Pressure

No data available

Hazard Identification and GHS Classification

Ethyl 4-oxohexanoate is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).
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e L. Hazard Class and
GHS Classification

Hazard Statement

Category
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation.[1]

Specific Target Organ Toxicity -
Single Exposure (Respiratory Category 3

tract irritation)

H335: May cause respiratory

irritation.[1]

Acute Toxicity, Oral Not Classified (Data lacking)

H302: Harmful if swallowed

(Reported by some sources).

Acute Toxicity, Inhalation Not Classified (Data lacking)

H332: Harmful if inhaled

(Reported by some sources).

GHS Pictogram:

laalt text

Signal Word: Warning[2]

Precautionary Statements and Safe Handling

Adherence to the following precautionary measures is crucial to minimize risk when handling

Ethyl 4-oxohexanoate.
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Precautionary Statement

Type Description
o Code -
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[1][Z]
Wash skin thoroughly after
P264 ]
handling.[1]
Use only outdoors or in a well-
P271 )
ventilated area.[2]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1][2]
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.[1]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[1][2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][2]

P312

Call a POISON
CENTER/doctor if you feel

unwell.[2]

P321

Specific treatment (see
supplemental first aid

instructions on this label).[1][2]

P332 + P313

If skin irritation occurs: Get

medical advice/attention.[1][2]
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If eye irritation persists: Get

P337 + P313 ) ) )
medical advice/attention.[2]
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.[1]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[1][2]
P405 Store locked up.[1][2]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[1][2]

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Ethyl 4-oxohexanoate.

PPE Category

Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.[3]

Skin Protection

Wear fire/flame resistant and impervious
clothing. Handle with chemical-resistant gloves
(e.g., nitrile, neoprene) which must be inspected

prior to use.[3]

Respiratory Protection

If vapors or aerosols are generated, use a
NIOSH-approved respirator with an appropriate
cartridge. Work in a well-ventilated area,

preferably in a chemical fume hood.

General Hygiene

Wash hands thoroughly after handling. Change

contaminated clothing and wash before reuse.
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Handling and Storage

e Handling: Handle in a well-ventilated place.[3] Avoid contact with skin and eyes.[3] Avoid the

formation of dust and aerosols.[3] Use non-sparking tools.[3] Prevent fire caused by

electrostatic discharge.[3]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Store

apart from foodstuff containers or incompatible materials.[3]

Emergency Procedures
Eirst-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the victim into fresh air.[3] If breathing is
difficult, give oxygen.[3] If not breathing, give
artificial respiration and consult a doctor
immediately.[3] Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[3]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Wash off with
soap and plenty of water.[4] Consult a physician

if irritation persists.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

consult a physician.[4]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water.[4] Consult a physician.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]
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o Specific Hazards: No data available on specific hazards arising from the chemical.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment.[4] Avoid breathing vapors, mist,
or gas.[4] Ensure adequate ventilation.[4] Evacuate personnel to safe areas.[3] Remove all
sources of ignition.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let
the product enter drains.[4]

o Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,
earth) and place it in a suitable container for disposal.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for Ethyl 4-oxohexanoate.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://m.molbase.com/moldata/1531977.html
https://m.molbase.com/moldata/1531977.html
https://m.molbase.com/moldata/1531977.html
https://m.molbase.com/moldata/1531977.html
https://www.xixisys.com/substances/3249-33-0
https://www.xixisys.com/substances/3249-33-0
https://m.molbase.com/moldata/1531977.html
https://m.molbase.com/moldata/1531977.html
https://www.benchchem.com/product/b1313881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow

Preparation:
- Review SDS
- Don PPE
- Prepare work area

roceed with caution

Handling:
- Work in fume hood
- Use non-sparking tools
- Keep container closed

fter completion

Post-Handling:
- Decontaminate work area
- Dispose of waste properly
- Remove PPE and wash hands

Click to download full resolution via product page

Caption: A high-level workflow for the safe handling of Ethyl 4-oxohexanoate.
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Chemical Spill Response

Spill Detected

'

Evacuate immediate area

'

Don appropriate PPE

'

Contain the spill
with absorbent material

'

Clean up the spill

'

Dispose of waste
in a sealed container

'

Decontaminate the area

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill of Ethyl 4-oxohexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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